N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(1-hydroxybutan-2-yl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(1-hydroxybutan-2-yl)oxamide
• InChI: InChI=1S/C14H24N2O3/c1-2-12(10-17)16-14(19)13(18)15-9-8-11-6-4-3-5-7-11/h6,12,17H,2-5,7-10H2,1H3,(H,15,18)(H,16,19)
• InChI Key: ATPZVCGKSUOXAB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(=O)C(=O)NCCC1=CCCCC1
• Molecular Formula: C14H24N2O3
• Molecular Weight: 268.35 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(1-hydroxybutan-2-yl)oxalamide is a chemical compound that has recently gained attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in various biochemical and physiological studies.

Scientific Research Applications

Fluorescent Probe Development for Hydrazine Detection

A study focused on developing a ratiometric fluorescent probe for detecting hydrazine (N2H4), a substance with widespread industrial applications but significant toxicity. The probe, designed with dicyanoisophorone and 4-bromobutyryl moiety, enabled N2H4 sensing through an intramolecular charge transfer pathway. This development highlights the application of complex organic molecules in creating sensitive, low-toxicity detection methods for hazardous substances in environmental and biological samples (Meiqing Zhu et al., 2019).

Novel Cyclic Dipeptidyl Ureas Synthesis

Research into synthesizing a new class of cyclic dipeptidyl ureas utilized cyclohexyl or benzyl isocyanide among other components. This synthesis pathway, involving Ugi reactions, contributed to the expansion of available urea derivatives, showing the versatility of cyclohexane-based compounds in producing significant bioactive molecules (M. Sañudo et al., 2006).

Polyamine Analogue's Role in Cancer Treatment

A polyamine analogue demonstrated selective cytotoxic activity against tumor cells, suggesting a novel antitumor agent class. The mechanism involves the superinduction of spermidine/spermine N1-acetyltransferase (SSAT) and highlights the significance of polyamine catabolism in programmed cell death, offering insights into targeted cancer therapies (H. Ha et al., 1997).

Antimicrobial and Antioxidant Activities of Endophytic Compounds

Compounds isolated from the endophytic fungus Botryosphaeria dothidea, including new metabolites, showed potent antimicrobial, antioxidant, and cytotoxic activities. This study illustrates the potential of cyclohexane derivatives in discovering new bioactive substances with applications in medicine and agriculture (Jian Xiao et al., 2014).